(S)-2-((6,7-Dichloro-2-cyclopentyl-2-methyl-1-oxo-2,3-dihydro-1H-inden-5-yl)oxy)acetic acid
(S)-2-((6,7-Dichloro-2-cyclopentyl-2-methyl-1-oxo-2,3-dihydro-1H-inden-5-yl)oxy)acetic acid
R(+)-IAA-94 is a potent indanyloxyacetic acid blocker of epithelial chloride channels. IC50 value: Target: IAA-94 has been employed in modulating chloride channel function to probe the dynamics and function of the channels. The high affinity of IAA-94 for the chloride channel has been exploited for isolation and reconstitution of these proteins.
Brand Name:
Vulcanchem
CAS No.:
54197-31-8
VCID:
VC0007484
InChI:
InChI=1S/C17H18Cl2O4/c1-17(10-4-2-3-5-10)7-9-6-11(23-8-12(20)21)14(18)15(19)13(9)16(17)22/h6,10H,2-5,7-8H2,1H3,(H,20,21)/t17-/m0/s1
SMILES:
CC1(CC2=CC(=C(C(=C2C1=O)Cl)Cl)OCC(=O)O)C3CCCC3
Molecular Formula:
C₁₇H₁₈Cl₂O₄
Molecular Weight:
357.2 g/mol
(S)-2-((6,7-Dichloro-2-cyclopentyl-2-methyl-1-oxo-2,3-dihydro-1H-inden-5-yl)oxy)acetic acid
CAS No.: 54197-31-8
Inhibitors
VCID: VC0007484
Molecular Formula: C₁₇H₁₈Cl₂O₄
Molecular Weight: 357.2 g/mol
CAS No. | 54197-31-8 |
---|---|
Product Name | (S)-2-((6,7-Dichloro-2-cyclopentyl-2-methyl-1-oxo-2,3-dihydro-1H-inden-5-yl)oxy)acetic acid |
Molecular Formula | C₁₇H₁₈Cl₂O₄ |
Molecular Weight | 357.2 g/mol |
IUPAC Name | 2-[[(2S)-6,7-dichloro-2-cyclopentyl-2-methyl-1-oxo-3H-inden-5-yl]oxy]acetic acid |
Standard InChI | InChI=1S/C17H18Cl2O4/c1-17(10-4-2-3-5-10)7-9-6-11(23-8-12(20)21)14(18)15(19)13(9)16(17)22/h6,10H,2-5,7-8H2,1H3,(H,20,21)/t17-/m0/s1 |
Standard InChIKey | RNOJGTHBMJBOSP-QGZVFWFLSA-N |
Isomeric SMILES | C[C@]1(CC2=CC(=C(C(=C2C1=O)Cl)Cl)OCC(=O)O)C3CCCC3 |
SMILES | CC1(CC2=CC(=C(C(=C2C1=O)Cl)Cl)OCC(=O)O)C3CCCC3 |
Canonical SMILES | CC1(CC2=CC(=C(C(=C2C1=O)Cl)Cl)OCC(=O)O)C3CCCC3 |
Description | R(+)-IAA-94 is a potent indanyloxyacetic acid blocker of epithelial chloride channels. IC50 value: Target: IAA-94 has been employed in modulating chloride channel function to probe the dynamics and function of the channels. The high affinity of IAA-94 for the chloride channel has been exploited for isolation and reconstitution of these proteins. |
Synonyms | (2-cyclopentyl-6,7-dichloro-2-methyl-1-oxo-5-indanyloxy)acetic acid 2-((2-cyclopentyl-6,7-dichloro-2,3-dihydro-2-methyl-1-oxo-1H-inden-5-yl)oxy)acetic acid IAA 94 IAA-94 indanyloxyacetic acid MK 473 MK 473, (+)-isomer MK 473, (+-)-isomer MK 473, (-)-isomer MK 473, sodium salt MK 473, sodium salt, (+)-isomer MK 473, sodium salt, (-)-isomer MK-473 |
Reference | [1]. Landry DW, et al. Epithelial chloride channel. Development of inhibitory ligands. J Gen Physiol. 1987 Dec;90(6):779-98.[2]. Landry DW, et al. Purification and reconstitution of chloride channels from kidney and trachea. Science. 1989 Jun 23;244(4911):1469-72.[3]. Weber-Schürholz S, et al. Indanyloxyacetic acid-sensitive chloride channels from outer membranes of skeletal muscle. J Biol Chem. 1993 Jan 5;268(1):547-51. |
PubChem Compound | 656717 |
Last Modified | Nov 11 2021 |
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